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An In-depth Technical Guide to (3-
Chlorophenyl)phosphane
For Researchers, Scientists, and Drug Development Professionals

Introduction
(3-Chlorophenyl)phosphane, more commonly known as Tris(3-chlorophenyl)phosphine, is an

organophosphorus compound with the chemical formula C₁₈H₁₂Cl₃P.[1] This white crystalline

solid is of significant interest to the scientific community, particularly in the fields of organic

synthesis and catalysis. Its utility as a ligand in various cross-coupling reactions makes it a

valuable tool for the construction of complex organic molecules, a cornerstone of drug

discovery and development. This guide provides a comprehensive overview of its chemical

properties, structure, and synthesis, tailored for a technical audience.

Chemical and Physical Properties
Tris(3-chlorophenyl)phosphine is a white to cream-colored crystalline solid.[2] It is air-sensitive

and should be stored in an inert atmosphere at room temperature.[3] Key physical and

chemical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15480906?utm_src=pdf-interest
https://www.benchchem.com/product/b15480906?utm_src=pdf-body
https://www.thermofisher.com/order/catalog/product/A11203.14
https://www.rsc.org/suppdata/c5/cc/c5cc06984j/c5cc06984j1.pdf
https://www.researchgate.net/publication/361679828_Synthesis_of_Mixed_Arylalkyl_Tertiary_Phosphines_via_the_Grignard_Approach
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₈H₁₂Cl₃P [1]

Molecular Weight 365.62 g/mol

CAS Number 29949-85-7 [1]

IUPAC Name Tris(3-chlorophenyl)phosphane [1]

Appearance
White to cream crystals or

powder
[2]

Melting Point 60.0-67.0 °C [2]

Boiling Point (Predicted) 452.5 ± 40.0 °C [3]

Form Crystals or crystalline powder [2]

Molecular Structure
The molecular structure of Tris(3-chlorophenyl)phosphine consists of a central phosphorus

atom bonded to three 3-chlorophenyl groups. While a detailed crystal structure for the 3-chloro

isomer is not readily available, the structure of the closely related Tris(4-

chlorophenyl)phosphine provides valuable insight. In Tris(4-chlorophenyl)phosphine, the

molecule adopts a pyramidal geometry around the phosphorus atom, with the three

chlorophenyl groups arranged in a propeller-like fashion. The average P-C bond length is

approximately 1.834 Å, and the average C-P-C bond angle is 101.9°.[4] It is expected that

Tris(3-chlorophenyl)phosphine adopts a similar overall geometry.

Structural Feature Predicted/Analogous Value Reference

Molecular Geometry Pyramidal [4]

P-C Bond Length (approx.) 1.834 Å [4]

C-P-C Bond Angle (approx.) 101.9° [4]
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Experimental Protocol: Synthesis via Grignard Reaction
The most common method for the synthesis of triarylphosphines like Tris(3-

chlorophenyl)phosphine is the reaction of a Grignard reagent with phosphorus trichloride.[5]

Materials:

3-Bromochlorobenzene

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Phosphorus trichloride (PCl₃)

Anhydrous solvent for reaction work-up (e.g., toluene)

Standard Schlenk line and glassware for inert atmosphere chemistry

Procedure:

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, a dropping funnel, and a magnetic stirrer, magnesium turnings are placed

under an inert atmosphere (e.g., argon or nitrogen). A solution of 3-bromochlorobenzene in

anhydrous diethyl ether or THF is added dropwise via the dropping funnel to initiate the

formation of the Grignard reagent, 3-chlorophenylmagnesium bromide. The reaction is

typically initiated with a small crystal of iodine if necessary and maintained at a gentle reflux.

Reaction with Phosphorus Trichloride: Once the Grignard reagent formation is complete, the

solution is cooled in an ice bath. A solution of phosphorus trichloride in anhydrous diethyl

ether or THF is then added dropwise from the dropping funnel with vigorous stirring. The rate

of addition is controlled to maintain a gentle reflux. A 3:1 molar ratio of the Grignard reagent

to phosphorus trichloride is typically used.

Work-up and Isolation: After the addition is complete, the reaction mixture is stirred at room

temperature for several hours to ensure complete reaction. The reaction is then quenched by

the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is

separated, and the aqueous layer is extracted with diethyl ether. The combined organic
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extracts are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed

under reduced pressure.

Purification: The crude product is then purified by recrystallization from a suitable solvent,

such as ethanol or a mixture of hexane and ethyl acetate, to yield pure Tris(3-

chlorophenyl)phosphine.

Characterization
The identity and purity of the synthesized Tris(3-chlorophenyl)phosphine can be confirmed

using various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will show complex multiplets in the aromatic region,

corresponding to the protons on the three chlorophenyl rings.

¹³C NMR: The carbon NMR spectrum will display signals for the carbon atoms of the

chlorophenyl rings. The carbon atoms directly bonded to the phosphorus will show coupling

(J-coupling).

³¹P NMR: The phosphorus-31 NMR spectrum is a key characterization technique for

phosphines. For triarylphosphines, a single peak is expected. The chemical shift for

triphenylphosphine is around -6.0 ppm (relative to 85% H₃PO₄), and a similar chemical shift

is expected for Tris(3-chlorophenyl)phosphine.[6]

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the

C-H stretching of the aromatic rings, C=C stretching vibrations of the phenyl groups, and C-Cl

stretching vibrations.

Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of

the compound. The mass spectrum will show the molecular ion peak (M⁺) and characteristic

fragmentation patterns.

Reactivity and Applications
Tris(3-chlorophenyl)phosphine, like other triarylphosphines, is primarily used as a ligand in

transition metal-catalyzed cross-coupling reactions. These reactions are fundamental in organic
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synthesis for the formation of carbon-carbon and carbon-heteroatom bonds. The electronic and

steric properties of the phosphine ligand play a crucial role in the efficiency and selectivity of

these catalytic processes. The presence of the electron-withdrawing chlorine atoms on the

phenyl rings can influence the electronic properties of the phosphorus atom, thereby affecting

the catalytic activity of the metal complexes it forms.

Examples of reactions where Tris(3-chlorophenyl)phosphine or similar phosphine ligands are

employed include:

Suzuki-Miyaura Coupling

Heck Reaction

Sonogashira Coupling

Buchwald-Hartwig Amination

Stille Coupling

Negishi Coupling

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates the general workflow for the synthesis and characterization of

Tris(3-chlorophenyl)phosphine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Characterization

1. Grignard Reagent Formation
(3-Chlorophenylmagnesium bromide) 2. Reaction with PCl₃ 3. Aqueous Work-up 4. Recrystallization

NMR Spectroscopy
(¹H, ¹³C, ³¹P)Confirm Structure

IR SpectroscopyIdentify Functional Groups

Mass Spectrometry

Determine Molecular Weight

Click to download full resolution via product page

Caption: General workflow for the synthesis and characterization of Tris(3-

chlorophenyl)phosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(3-Chlorophenyl)phosphane chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15480906#3-chlorophenyl-phosphane-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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